Adamant-2-ylmagnesium bromide, 0.25 M in ether

• IUPAC Name: magnesium;adamantan-2-ide;bromide
• InChI: InChI=1S/C10H15.BrH.Mg/c1-7-2-9-4-8(1)5-10(3-7)6-9;;/h1,7-10H,2-6H2;1H;/q-1;;+2/p-1
• InChI Key: NRLWURPWSJTJRM-UHFFFAOYSA-M
• Canonical SMILES: C1C2CC3CC1CC(C2)[CH-]3.[Mg+2].[Br-]
• Molecular Formula: C10H15BrMg
• Molecular Weight: 239.44 g/mol

Description

Adamant-2-ylmagnesium bromide, 0.25 M in ether, is an organometallic reagent used in organic chemistry for the synthesis of organic compounds. It is a colorless, volatile liquid that is miscible with ether and other organic solvents. It is a strong nucleophile and is most commonly used in the synthesis of a variety of organic compounds, such as amines and alkynes.

Mechanism of Action

Adamant-2-ylmagnesium bromide is a strong nucleophile and reacts with a variety of electrophiles. It is a strong base and can catalyze the formation of carbon-carbon bonds in the presence of electrophiles. It is also capable of catalyzing the formation of a variety of other organic compounds, such as amines and alkynes.
Biochemical and Physiological Effects
Adamant-2-ylmagnesium bromide is not known to have any biochemical or physiological effects. It is a reagent used in the synthesis of organic compounds and does not interact with any biological molecules.

Advantages and Limitations for Lab Experiments

Adamant-2-ylmagnesium bromide is a useful reagent for organic synthesis. It is relatively inexpensive and easy to handle, making it ideal for laboratory experiments. However, it is highly volatile and should be handled with care. It is also corrosive and should be handled with appropriate protective equipment.

Future Directions

The use of adamant-2-ylmagnesium bromide in organic synthesis is an area of ongoing research. Potential future directions include the development of novel synthetic methods using the reagent, such as the synthesis of peptides and proteins, the synthesis of heterocyclic compounds, and the synthesis of polymers. Additionally, research into the use of the reagent in catalysis could lead to the development of novel catalytic reactions. Finally, research into the use of the reagent in the synthesis of complex molecules, such as natural products, could lead to the development of new synthetic pathways.

Synthesis Methods

Adamant-2-ylmagnesium bromide is synthesized by the reaction of bromobenzene and magnesium in ether. The reaction of bromobenzene and magnesium produces a magnesium bromide complex, which is then reacted with adamant-2-yl chloride to form adamant-2-ylmagnesium bromide. The reaction is typically carried out at room temperature and the product is isolated by distillation.

Scientific Research Applications

Adamant-2-ylmagnesium bromide is a versatile reagent used in a variety of scientific research applications. It is used in the synthesis of a variety of organic compounds, such as amines and alkynes. It is also used in the synthesis of polymers, in the preparation of heterocyclic compounds, and in the synthesis of peptides and proteins.